Cas no 1012879-73-0 (1-(4-Fluorophenyl)-3-isopropyl-1h-pyrazole-5-carboxylic acid)

• Product Name: 1-(4-Fluorophenyl)-3-isopropyl-1h-pyrazole-5-carboxylic acid
• CAS No: 1012879-73-0
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• CID: 2103492
• Update Time: 2023-08-03

1-(4-Fluorophenyl)-3-isopropyl-1h-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-isopropyl-1H-pyrazole-5-carboxylic acid
• 1-(4-Fluorophenyl)-3-isopropyl-1h-pyrazole-5-carboxylic acid

• Inchi： 1S/C13H13FN2O2/c1-8(2)11-7-12(13(17)18)16(15-11)10-5-3-9(14)4-6-10/h3-8H,1-2H3,(H,17,18)
• InChI Key： CTEJXNDBDHQSHY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(=O)O)=CC(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 55.1